Cas no 1492-18-8 (Folinic acid calcium)

• Product Name: Folinic acid calcium
• CAS No: 1492-18-8
• MF: C₂₀H₂₁CaN₇O₇
• MW: 511.501442670822
• MDL: MFCD00006704
• CID: 41478
• PubChem ID: 87560126
• Update Time: 2026-01-19

Folinic acid calcium Chemical and Physical Properties

Names and Identifiers

• Calcium folinatc
• Folinic acid Calcium salt
• calcium folinate
• Folinic acid calcium salt USP28
• Calcium leucovorin
• LeucovorinCalcium
• CALCIUM FOLINATE(FOLINIC ACID)(RG)
• Folinic acid
• Calcium Levofolinate
• calcium2-[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl] aminopentanedioate
• L-Calcium Folinate
• Calcium Folinate Hydrate
• Folinic acid calcium salt hydrate
• 5-FORMLYL-5,6,7,8-TETRAHYDROFOLIC ACID,CALCIUM SALT
• CALCIUM FOLINATE, CELL CULTURE TESTED
• 5-Formyl-5,6,7,8-tetrahydrofolic acid calcium salt
• 5-Formyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid calcium salt
• 5-HCO-H4PteGlu
• Citrovorum factor calcium salt
• Leucovorin calcium salt
• N-(4-(((2-Amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid calcium salt
• CF-CA
• Ca folinate
• lederfoline
• Leucovorine
• Leuovorin calcium
• CITROVORUM FACTOR
• Calcium L-folinate
• Calcium Leucoverin
• API0026022
• Folinic acid calcium
• Leucovorin calcium
• Folinoral
• C2235
• Calcium folinate pentahydrate
• HMS2097C18
• LEUCOVORIN CALCIUM [USP MONOGRAPH]
• Q27077063
• Prestwick_224
• Flynoken A
• Folinato calcico
• CALCIUM FOLINATE [VANDF]
• AKOS032949578
• DTXSID20872448
• HMS1920J05
• F-7000
• Folinvit
• Folinic acid-SF, calcium salt
• HMS500L04
• Calcium folinate (JP17)
• CHEMBL1201138
• Disintox
• CCG-38930
• BC164621
• AC-7456
• NSC-3590
• Glutamic acid, N-(p-(((2-amino-5-formyl-5,6,7,8-tetrahydro-3-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1), L-
• LEUCOVORIN CALCIUM (USP-RS)
• Tonofolin
• Calfolex
• Emovis
• CALCIUM FOLINATE [JAN]
• Folinate-SF Calcium
• Divical
• Folinato calcico (INN-Spanish)
• HMS2091P21
• L-Glutamic acid, N-(4-(((2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1)
• Adinepar
• Folinate de calcium [INN-French]
• N-(4-(((2-Amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amnio)benzoyl)-L-glutamic Acid, Calcium Salt (1:1)
• CALCIUM FOLINATE (EP IMPURITY)
• Leucovorin calcium (USP)
• Folidar
• A808865
• LEUCOVORIN CALCIUM [USP-RS]
• Leucovorin calcium preservative free
• FOLINIC ACID (AS CALCIUM FOLINATE)
• EINECS 216-082-8
• Calcii folinas [INN-Latin]
• Citrec
• Folfox component leucovorin calcium
• Calcium 5-formyltetrahydrofolate
• HMS1570C18
• HMS3714C18
• UNII-RPR1R4C0P4
• Wellcovorin (TN)
• CALCIUM FOLINATE [MART.]
• Folinac
• D01211
• CS-1363
• LEUCOVORIN CALCIUM (USP MONOGRAPH)
• CHEBI:31340
• 80433-71-2
• Leucovorin calcium [USP]
• Folinicacid
• Calinat
• AS-13746
• HY-13664
• Folix
• LEUCOVORIN CALCIUM [ORANGE BOOK]
• Foliben
• Uzel
• Folinato calcico [INN-Spanish]
• Calcifolin
• SCHEMBL18573
• calcium (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioate
• Folacal
• Leucovorin Ca
• Calcium folinate [INN]
• Calcii folinas
• Cehafolin
• LEUCOVORIN CALCIUM [VANDF]
• Cromatonbic Folinico
• Fusilev
• Lederfolat
• NSC 3590
• Folinate de calcium (INN-French)
• CALCIUM FOLINATE [EP IMPURITY]
• NSC3590
• Calc Folinate
• SPECTRUM1500364
• AKOS015894859
• KVUAALJSMIVURS-ZEDZUCNESA-L
• Z2683233771
• Uzel (TN)
• Calcium citrovorum factor
• NS00127423
• Calcium (4-(((2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate
• EN300-6735051
• Folinic acid (Calcium)
• Calcii folinas (INN-Latin)
• Calcium N-(p-((((6RS)-2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-L-glutamate (1:1)
• Rescufolin
• Dalisol
• Lederfolin
• 5-formyl tetrahydrofolate
• CCG-269782
• Rescuvolin
• Folinate de calcium
• calciumfolinate
• N-(p-(((2-Amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)glutamic Acid
• Folinate calcium 100 microg/mL in Water
• calcium;(2S)-2-[[4-[(2-amino-5-formyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• Anhydrous calcium folinate
• BDBM50247893
• Folaxin
• CALCIUM FOLINATE [WHO-DD]
• 1492-18-8
• Foliplus
• FOLI-cell
• Folidan
• Folaren
• Wellcovorin
• Ecofol
• CALCIUM FOLINATE (MART.)
• folinate calcium
• RPR1R4C0P4
• (+)-L-Folinic acid, calcium salt
• Leucosar
• Citofolin
• L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1)
• LEVOLEUCOVORIN CALCIUM
• 5-Formyl-5,6,7,8-tetrahydrofolic acid calcium salt hydrate
• FC61510
• Folinic acid (calcium) (Standard)
• HY-13664R

• MDL： MFCD00006704
• Inchi： 1S/C20H23N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32);/q;+2/p-2/t12?,13-;/m0./s1
• InChI Key： KVUAALJSMIVURS-ZEDZUCNESA-L
• SMILES： [Ca+2].O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)[O-])CCC(=O)[O-])=O)=CC=1)N2C=O

Computed Properties

• Exact Mass: 511.11300
• Monoisotopic Mass: 511.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5
• Topological Polar Surface Area: 226

Experimental Properties

• Color/Form: Powder.
• Density: 1.2230
• Melting Point: 195°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 198.10000
• LogP: 1.41100
• Solubility: Not determined
• Vapor Pressure: No data available

Folinic acid calcium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334-H335
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S26-S36-S36/37-S22
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：MA0600500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R42/43
• Safety Term：S26;S36
• Storage Condition：4°C, protect from light *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives